5-(1H-Indol-3-ylmethylene)-1-p-tolyl-pyrimidine-2,4,6-trione

• IUPAC Name: 6-hydroxy-5-[(Z)-indol-3-ylidenemethyl]-1-(4-methylphenyl)pyrimidine-2,4-dione
• InChI: InChI=1S/C20H15N3O3/c1-12-6-8-14(9-7-12)23-19(25)16(18(24)22-20(23)26)10-13-11-21-17-5-3-2-4-15(13)17/h2-11,25H,1H3,(H,22,24,26)/b13-10+
• InChI Key: RKWPAZPDEURDLU-JLHYYAGUSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(C(=O)NC2=O)C=C3C=NC4=CC=CC=C43)O
• Isomeric SMILES: CC1=CC=C(C=C1)N2C(=C(C(=O)NC2=O)/C=C/3\C=NC4=CC=CC=C43)O
• Molecular Formula: C20H15N3O3
• Molecular Weight: 345.4 g/mol

Description

The compound “5-(1H-Indol-3-ylmethylene)-1-p-tolyl-pyrimidine-2,4,6-trione” is a chemical entity that is part of the indole family. Indoles are recognized as a privileged structure, ranking 13th among the most frequently used 351 ring systems found in marketed drugs. The substituted indoles are useful not only as medicines but also as agrochemicals and functional materials.

Synthesis Analysis

The synthesis of similar compounds involves the use of highly reactive (1H-indol-3-yl)methyl electrophiles such as (1H-indol-3-yl)methyl halides as potential precursors for the synthesis of various indole derivatives. A method for the preparation of (2,3-dihydro-1H-indol-5-ylmethyl)amine, which can be considered as an important intermediate for the preparation of other disubstituted 1-(indolin-5-yl)methanamines, has been reported.

Molecular Structure Analysis

The molecular structure of similar compounds has been established by elemental analysis, high-resolution mass spectrometry, 1H, 13C NMR, and IR spectroscopy.

Chemical Reactions Analysis

The chemical reactions involving similar compounds have been studied. For instance, the preparation of (1H-indol-3-yl)methyl electrophiles and their rapid generation and substitution in a microflow reactor have been reported. Another study reported the synthesis of a small library of 2-[(1H-indol-3-yl)methyl]-5-(alkylthio)-1,3,4-oxadiazoles starting from indole-3-acetic acid methyl ester and its 5-methyl-substituted derivative.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using various techniques. For instance, X-ray powder diffraction analysis indicated the crystalline nature of the sample, and scanning electron microscopy (SEM) studies showed particles with crystalline needle-like habit.

Scientific Research Applications

Multicomponent Reactions

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Synthesis of Functionalized Compounds

The compound can be used in the synthesis of functionalized compounds. .

Fischer Indole Synthesis

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Antimicrobial Activities

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Eco-friendly Synthesis

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Biological Potential

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Mechanism of Action

While the exact mechanism of action for “5-(1H-Indol-3-ylmethylene)-1-p-tolyl-pyrimidine-2,4,6-trione” is not specified in the retrieved documents, similar compounds have shown promising biological activities. For example, a study reported that a thiazolidine derivative showed higher schistosomicide activity against S. mansoni due to the presence of the core bromo-indole.

Future Directions

The future directions in the research of similar compounds involve the development of new more potent agents. For instance, a study reported the synthesis of new (2,3-dihydro-1H-indol-5-ylmethyl)amine as a convenient intermediate for various disubstituted 1-(indolin-5-yl)methanamines, which may be of interest as substances with useful pharmacological properties.